Cas no 898778-46-6 (5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene
• CAS No: 898778-46-6
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• MDL: MFCD07699148
• CID: 873616
• PubChem ID: 24723509
• Update Time: 2025-10-29

5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-ethylphenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-ETHYLBENZOYL)THIOPHENE
• 2-[5-(4-ETHYLBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• DTXSID70641949
• MFCD07699148
• 898778-46-6
• AKOS016018648
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](4-ethylphenyl)methanone
• 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene

• MDL： MFCD07699148
• Inchi： 1S/C16H16O3S/c1-2-11-3-5-12(6-4-11)15(17)13-7-8-14(20-13)16-18-9-10-19-16/h3-8,16H,2,9-10H2,1H3
• InChI Key： KFTSYCMSPCYPFV-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)CC)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 288.08200
• Monoisotopic Mass: 288.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 449.9±45.0 °C at 760 mmHg
• Flash Point: 225.9±28.7 °C
• PSA: 63.77000
• LogP: 3.58690
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene

5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene (CAS No. 898778-46-6): A Versatile Building Block in Organic Synthesis

The chemical compound 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene (CAS No. 898778-46-6) represents an important heterocyclic intermediate with significant potential in pharmaceutical and materials science applications. This thiophene derivative combines multiple functional groups - including a 1,3-dioxolane protecting group and an ethylbenzoyl moiety - making it particularly valuable for organic synthesis and drug discovery research.

Recent interest in thiophene-based compounds has surged due to their applications in organic electronics and medicinal chemistry. The unique structure of 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene offers researchers a versatile scaffold for developing novel small molecule drugs and functional materials. Its CAS number 898778-46-6 serves as a crucial identifier for researchers sourcing this compound worldwide.

The molecular structure of this compound features several noteworthy characteristics. The thiophene ring provides electron-rich properties essential for π-conjugated systems, while the 4-ethylbenzoyl group introduces hydrophobic character and potential for molecular interactions. The 1,3-dioxolane protection group enhances the compound's stability during synthetic transformations, making it particularly useful in multi-step synthesis applications.

In pharmaceutical research, 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene serves as a valuable precursor for developing bioactive molecules. Researchers have explored its potential in creating compounds with anti-inflammatory and antioxidant properties. The presence of both electron-donating and electron-withdrawing groups in its structure makes it particularly interesting for structure-activity relationship studies.

The material science applications of this compound are equally promising. Its conjugated system makes it suitable for developing organic semiconductors and photovoltaic materials. Recent studies have investigated its potential in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), where thiophene derivatives have shown excellent charge transport properties.

Synthetic accessibility is another advantage of 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene. The compound can be prepared through well-established cross-coupling reactions, making it readily available for research purposes. Its CAS 898778-46-6 designation ensures precise identification across global chemical databases and commercial catalogs.

Recent market trends show growing demand for specialized heterocyclic building blocks like this compound. Pharmaceutical companies and academic researchers increasingly seek such functionalized thiophenes for drug discovery programs targeting various therapeutic areas. The compound's balanced lipophilicity and molecular weight make it particularly attractive for medicinal chemistry applications.

Quality control aspects of 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers should verify these specifications when sourcing the compound under its CAS number 898778-46-6 to ensure experimental reproducibility.

Environmental and safety considerations for this compound follow standard laboratory protocols for organic intermediates. While not classified as hazardous, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation systems when working with this material in laboratory settings.

The future research potential of 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene appears promising. Its unique combination of functional groups offers numerous possibilities for structural modification and derivatization. Emerging applications in catalysis and supramolecular chemistry are currently being explored by research groups worldwide.

For researchers interested in this compound, several key considerations apply. The stability of the dioxolane group under various reaction conditions should be evaluated for specific applications. Additionally, the solubility properties of this thiophene derivative vary significantly across different organic solvents, which may influence experimental design.

Commercial availability of 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene (CAS No. 898778-46-6) has expanded in recent years, with multiple suppliers offering this specialty chemical in various quantities. Researchers should compare technical specifications and purity levels when selecting a supplier for their specific application needs.

In conclusion, 5-(1,3-Dioxolan-2-yl)-2-(4-ethylbenzoyl)thiophene represents a valuable chemical building block with diverse applications in both pharmaceutical and materials science research. Its unique structural features and synthetic versatility make it an important tool for modern organic chemistry research and development efforts.